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Compound of Interest

Compound Name: 2-Bromobutanoic acid-d6

Cat. No.: B12308115

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the stability and recommended
storage conditions for 2-Bromobutanoic acid-d6é (CAS: 1219799-08-2). Maintaining the
chemical and isotopic integrity of this compound is critical for its effective use in research and
development.

Core Stability Principles

2-Bromobutanoic acid-d6 is a stable isotope-labeled compound, meaning it is not radioactive.
The primary principle governing its handling, storage, and stability is that its chemical
properties are nearly identical to its unlabeled analogue, 2-Bromobutanoic acid (CAS: 80-58-0).
[1] Therefore, safety and handling precautions for the unlabeled compound are directly
applicable.

The compound is chemically stable under normal, ambient conditions.[1][2] However, two
potential degradation pathways must be considered for long-term storage and experimental
use:

» Chemical Decomposition: Degradation due to reaction with incompatible materials, light, or
excessive heat.

« |sotopic Exchange: The loss of deuterium atoms and replacement with hydrogen (H-D
exchange), which can be catalyzed by moisture or protic solvents, particularly under acidic or
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basic conditions.[3][4]

Physicochemical and Hazard Data

Quantitative data for 2-Bromobutanoic acid-d6 is summarized below. This information is

primarily derived from the Safety Data Sheet (SDS) for the deuterated compound and its

unlabeled counterpart.

Table 1: Physicochemical Properties of (+)-2-Bromobutanoic acid-d6

Property Value Source
CAS Number 1219799-08-2 [5]
Molecular Formula C4HDeBrO2
Physical State Liquid [5]
Appearance Colorless to yellow liquid [5]
Melting Point 4 °C (39 °F) [5]
Boiling Point 214 - 217 °C (417 - 423 °F) [5]
Density 1.567 g/mL [5]
Water Solubility 70 g/L [5]

| Partition Coefficient| log Pow: 1.42 |[5] |

Table 2: Hazard Identification
Hazard Description Source
Acute Oral Toxicity Harmful if swallowed. [11[5]

Skin Corrosion

Causes severe skin burns.

[1]5]

Eye Damage

Causes severe eye damage.

[1]5]

| Inhalation | May be harmful if inhaled and may cause respiratory tract irritation. |[5] |
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Recommended Storage & Handling Conditions

Adherence to proper storage and handling protocols is the most effective way to ensure the
long-term stability and integrity of 2-Bromobutanoic acid-d6.

Summary of Recommended Conditions:

o Temperature: Store at room temperature.[5] For long-term storage as a solution, -20°C is
often recommended.[3][4]

o Atmosphere: Store in a tightly sealed container.[2] To minimize the risk of moisture
absorption and subsequent H-D exchange, storage in a desiccator is advisable.[3] For
maximum protection, especially for long-term storage, blanketing the vial with an inert gas
like argon or nitrogen is a best practice.[4]

 Light: Protect from light.[5] Storing the compound in amber vials or in a dark location can
prevent potential photodegradation.[4]

e Location: Store locked up in a dry, cool, and well-ventilated area designated for corrosive
materials.[1][6] Ensure eyewash stations and safety showers are nearby.[6]

e Handling: Use personal protective equipment (PPE), including chemical-resistant gloves,
safety glasses or goggles, and a lab coat.[1][5] All handling should be performed in a
chemical fume hood or an area with appropriate exhaust ventilation to avoid inhalation of
vapors.[5]
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Diagram 1: Storage and Handling Workflow
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Diagram 2: Potential Degradation Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Stability and Storage of 2-
Bromobutanoic acid-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12308115#2-bromobutanoic-acid-d6-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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